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Compound of Interest

Compound Name:
Methyl 2-amino-2-(pyridin-2-

YL)acetate

Cat. No.: B115305 Get Quote

An In-depth Technical Guide to Methyl 2-amino-
2-(pyridin-2-YL)acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-amino-2-(pyridin-2-
yl)acetate, a pyridine-containing non-natural amino acid ester of interest in chemical and

pharmaceutical research. The document details its chemical identity, physical properties, and

outlines a general synthetic approach. Due to the limited publicly available information on its

specific biological activity, this guide also proposes a potential application based on the

activities of structurally related compounds, providing a logical framework for future research.

Chemical Identity and Physical Properties
Methyl 2-amino-2-(pyridin-2-yl)acetate is identified by the Chemical Abstracts Service (CAS)

number 154410-83-0.[1][2][3][4] This compound is typically available as an off-white to light

yellow powder.[5] A summary of its key physical and chemical properties is presented in Table

1.

Table 1: Physical and Chemical Properties of Methyl 2-amino-2-(pyridin-2-yl)acetate
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Property Value Reference

CAS Number 154410-83-0 [1][2][3][4]

Molecular Formula C₈H₁₀N₂O₂ [4]

Molecular Weight 166.18 g/mol [4]

Appearance Off-white to light yellow powder [5]

Boiling Point 250 °C [1][2][4]

Density 1.187 g/cm³ [1][2][4]

Flash Point 105 °C [1][2]

pKa (Predicted) 5.93 ± 0.39 [1][4]

Solubility Data not available

Melting Point Data not available

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of Methyl 2-amino-2-
(pyridin-2-yl)acetate is not readily available in the public domain, a general and plausible

synthetic route can be inferred from standard organic chemistry principles and analogous

preparations of α-amino esters. The enantioselective synthesis of α-amino esters is a well-

established field, often involving the catalytic asymmetric addition to α-iminoesters or the

derivatization of α-halo glycinates.[6][7][8][9][10]

A potential synthetic pathway for Methyl 2-amino-2-(pyridin-2-yl)acetate could involve the

esterification of the corresponding amino acid, 2-amino-2-(pyridin-2-yl)acetic acid, or a more

direct approach from a pyridine-2-carboxaldehyde derivative. A generalized reaction scheme is

presented below.

Generalized Synthesis Workflow
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Starting Materials

Reaction Steps Final Product

Pyridine-2-carboxaldehyde

Strecker Synthesis to form
α-aminonitrile

Ammonia Source (e.g., NH4Cl)

Cyanide Source (e.g., NaCN)

Methanol

Fischer Esterification

Acid Catalyst (e.g., H2SO4)

Hydrolysis of nitrile to
α-amino acid Methyl 2-amino-2-(pyridin-2-yl)acetate

Click to download full resolution via product page

A generalized workflow for the synthesis of the target compound.

Note on Experimental Protocol: The above diagram illustrates a logical synthetic sequence. A

detailed experimental protocol would require optimization of reaction conditions, including

temperature, reaction time, and purification methods. For a specific enantioselective synthesis,

the use of chiral catalysts would be necessary.[6][7][8][9][10]

Potential Biological Activity and Research
Directions
Direct experimental evidence for the biological activity or signaling pathway of Methyl 2-amino-
2-(pyridin-2-yl)acetate is currently lacking in the scientific literature. However, the structural
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motif of a pyridine ring coupled with an amino acid ester suggests potential interactions with

biological targets that recognize either pyridinyl compounds or amino acid derivatives.

Many pyridine-containing compounds exhibit a wide range of biological activities. Given that

this molecule is a non-natural amino acid, a plausible area of investigation would be its

potential role as an enzyme inhibitor, where it might mimic a natural amino acid substrate.

Proposed Logical Framework for Investigating Biological Activity

The following diagram outlines a logical workflow for the initial investigation of the biological

properties of Methyl 2-amino-2-(pyridin-2-yl)acetate, starting from the synthesized compound

and progressing towards identifying a potential mechanism of action.
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Receptor Binding Assays)

Identification of a 'Hit'
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A proposed workflow for the biological evaluation of the compound.
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This structured approach allows for a systematic investigation, starting with broad screening to

identify any biological activity and progressively narrowing the focus to elucidate the specific

mechanism of action. Researchers and drug development professionals can use this

framework to guide their studies on this and other novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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